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Compound of Interest

Cinchonine monohydrochloride
Compound Name:
hydrate

Cat. No.: B1493834

CAS Number: 206986-88-1

This technical guide provides an in-depth overview of Cinchonine monohydrochloride
hydrate, a versatile cinchona alkaloid with significant applications in pharmaceutical research
and development. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its physicochemical properties, biological
activities, and established experimental protocols.

Physicochemical Properties

Cinchonine monohydrochloride hydrate is the hydrated hydrochloride salt of Cinchonine, a
natural alkaloid found in the bark of the Cinchona tree.[1] It is a white crystalline powder.[1]
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Property Value Reference
CAS Number 206986-88-1 [2]
Molecular Formula C19H22N20 - HCI - xH20 [2]
] 330.85 g/mol (anhydrous
Molecular Weight ] [2]
basis)
Melting Point 208-218 °C [11[2]

. . [a]20/D +101° (c=1in
Optical Activity hloroform) [1][2]
chloroform

Appearance White powder [1]

Cinchonan-9(S)-ol
Synonyms _ (2]
monohydrochloride

Biological Activities and Mechanisms of Action

Cinchonine monohydrochloride hydrate exhibits a range of biological activities, making it a
compound of interest for therapeutic development.

Induction of Apoptosis in Human Liver Cancer Cells

Cinchonine has been shown to inhibit the proliferation of human liver cancer cells and induce
apoptosis in a dose-dependent manner.[3] The underlying mechanism involves the activation of
endoplasmic reticulum (ER) stress.[3]

Signaling Pathway:

Cinchonine treatment leads to the upregulation of ER stress markers such as GRP78 and the
phosphorylation of PERK and elF2a.[3] This sustained ER stress triggers the apoptotic
cascade, involving the activation of caspase-3 and the cleavage of poly (ADP-Ribose)
polymerase (PARP).[3]
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ER Stress-Induced Apoptosis Pathway by Cinchonine.

Inhibition of Human Platelet Aggregation

Cinchonine inhibits platelet aggregation induced by various agonists, including epinephrine,
ADP, platelet-activating factor (PAF), and collagen.[4] This effect is primarily mediated through
the blockade of calcium influx into platelets.[4]

Mechanism of Action:

By inhibiting the rise in cytosolic Ca?*, Cinchonine disrupts the signaling cascade that leads to
platelet aggregation.[4] It has been shown to be particularly effective against PAF and
epinephrine-induced aggregation.[4]
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Inhibition of Platelet Aggregation by Cinchonine.

Suppression of Adipogenesis

Dietary supplementation with Cinchonine has been demonstrated to reduce body weight gain,
visceral fat accumulation, and plasma lipid levels in high-fat diet-induced obese mice.[4] This
anti-obesity effect is attributed to the downregulation of adipogenesis and adipose tissue
inflammation.[4][5]

Signaling Pathway:

Cinchonine suppresses adipogenesis by downregulating WNT10b and galanin-mediated
signaling pathways.[4][5] It also attenuates inflammation by inhibiting Toll-like receptor 2 (TLR2)
and TLR4-mediated pro-inflammatory signaling.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1493834?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://www.scribd.com/document/134798813/Organic-Chemistry-Resolution-of-Ibuprofen
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://www.scribd.com/document/134798813/Organic-Chemistry-Resolution-of-Ibuprofen
https://www.scribd.com/document/134798813/Organic-Chemistry-Resolution-of-Ibuprofen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

‘ WNT10b Signaling

Adipogenesis
Galanin Signaling
Inhibits
| TLR2/TLR4 Signaling Adipose Inflammation

Cinchonine Downregulates

monohydrochloride hydrate

Click to download full resolution via product page
Suppression of Adipogenesis and Inflammation by Cinchonine.

Experimental Protocols
In Vitro Apoptosis Induction in Liver Cancer Cells

This protocol describes the methodology to assess the pro-apoptotic effects of Cinchonine
monohydrochloride hydrate on human liver cancer cell lines.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cinchonine Monohydrochloride Hydrate: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1493834#cinchonine-monohydrochloride-hydrate-
cas-number-206986-88-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://files.core.ac.uk/download/pdf/151666726.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://www.scribd.com/document/134798813/Organic-Chemistry-Resolution-of-Ibuprofen
https://www.benchchem.com/product/b1493834#cinchonine-monohydrochloride-hydrate-cas-number-206986-88-1
https://www.benchchem.com/product/b1493834#cinchonine-monohydrochloride-hydrate-cas-number-206986-88-1
https://www.benchchem.com/product/b1493834#cinchonine-monohydrochloride-hydrate-cas-number-206986-88-1
https://www.benchchem.com/product/b1493834#cinchonine-monohydrochloride-hydrate-cas-number-206986-88-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1493834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

